Cas no 1782481-35-9 (4-(1H-indol-5-yl)butan-2-amine)

• Product Name: 4-(1H-indol-5-yl)butan-2-amine
• CAS No: 1782481-35-9
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6232700
• PubChem ID: 82404898
• Update Time: 2025-10-28

4-(1H-indol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-5-yl)butan-2-amine
• EN300-1791839
• 1782481-35-9

• Inchi： 1S/C12H16N2/c1-9(13)2-3-10-4-5-12-11(8-10)6-7-14-12/h4-9,14H,2-3,13H2,1H3
• InChI Key： VVIWPPGBOWJGCO-UHFFFAOYSA-N
• SMILES： NC(C)CCC1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(1H-indol-5-yl)butan-2-amine

Introduction to 4-(1H-indol-5-yl)butan-2-amine (CAS No. 1782481-35-9)

4-(1H-indol-5-yl)butan-2-amine, with the CAS number 1782481-35-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 4-(1H-indol-5-yl)butan-2-amine features an indole ring linked to a butylamine chain, providing a unique scaffold for the exploration of new pharmacological agents.

The chemical structure of 4-(1H-indol-5-yl)butan-2-amine can be represented as C₁₃H₁₆N₂. The indole moiety is a key structural element that confers various biological properties, including serotoninergic, dopaminergic, and anti-inflammatory activities. The butylamine chain adds flexibility and potential binding affinity to specific receptors, making this compound a promising candidate for drug development.

In recent years, significant advancements have been made in understanding the pharmacological properties of 4-(1H-indol-5-yl)butan-2-amine. Studies have shown that this compound exhibits potent serotonin 5-HT_2A receptor agonist activity, which is relevant for the treatment of various neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, preliminary research suggests that 4-(1H-indol-5-yl)butan-2-amine may have neuroprotective effects, potentially offering therapeutic benefits in neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The synthesis of 4-(1H-indol-5-yl)butan-2-amine has been optimized using modern synthetic methods, ensuring high yields and purity. One common synthetic route involves the coupling of 5-bromindole with 4-bromo-butanenitrile followed by reduction to form the amine. This method provides a robust and scalable approach for the production of this compound, facilitating its use in both academic research and industrial applications.

Clinical trials involving 4-(1H-indol-5-y l)butan -2 -amine are currently in their early stages , but initial results are promising . Preclinical studies have demonstrated that this compound has favorable pharmacokinetic properties , including good oral bioavailability and low toxicity . These characteristics make it an attractive candidate for further clinical evaluation .

In addition to its potential therapeutic applications , 4 -( 1 H - indol - 5 - yl ) butan - 2 - amine strong > has also been studied for its role in basic scientific research . Researchers are investigating its effects on cellular signaling pathways , particularly those involved in neuroplasticity and synaptic function . Understanding these mechanisms could provide valuable insights into the underlying causes of various neurological disorders and aid in the development of more effective treatments .

The safety profile of 4 -( 1 H - indol - 5 - yl ) butan - 2 - amine strong > is another important aspect of its evaluation . Preclinical toxicity studies have shown that this compound is well tolerated at therapeutic doses , with no significant adverse effects observed . However , as with any new chemical entity , ongoing monitoring and comprehensive safety assessments are essential to ensure its safe use in clinical settings .

In conclusion , 4 -( 1 H - indol - 5 - yl ) butan - 2 - amine ( CAS No . 1782481 - 35 - 9 ) strong > represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its favorable biological properties , makes it an exciting candidate for further investigation and development . As research continues to advance , it is likely that we will gain even more insights into the therapeutic potential of this compound and its role in improving human health .